1-methyl-3-propyl-1H-pyrazole-4-carboxylic acid

• Molecular Formula: C8H12N2O2
• Molecular Weight: 168.19 g/mol
• IUPAC Name: 1-methyl-3-propylpyrazole-4-carboxylic acid
• InChI: InChI=1S/C8H12N2O2/c1-3-4-7-6(8(11)12)5-10(2)9-7/h5H,3-4H2,1-2H3,(H,11,12)
• InChI Key: CXRHOJRAHGVYIS-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NN(C=C1C(=O)O)C

Description

1-Methyl-3-propyl-1H-pyrazole-4-carboxylic acid is an organic compound belonging to the pyrazole family Pyrazoles are five-membered heterocyclic compounds containing two nitrogen atoms at positions 1 and 2 This specific compound is characterized by a methyl group at position 1, a propyl group at position 3, and a carboxylic acid group at position 4

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-Methyl-3-propyl-1H-pyrazole-4-carboxylic acid can be synthesized through several methods. One common approach involves the reaction of 1-methyl-3-propyl-1H-pyrazole with carbon dioxide under high pressure and temperature conditions. Another method includes the nitration of 1-methyl-3-propyl-1H-pyrazole-5-carboxylic acid using a mixture of concentrated nitric and sulfuric acids, followed by crystallization from acetone to yield the desired product .

Industrial Production Methods: Industrial production of this compound typically involves large-scale nitration reactions, followed by purification steps such as recrystallization and vacuum filtration. The use of readily available and cost-effective raw materials makes this process economically viable .

Chemical Reactions Analysis

Types of Reactions: 1-Methyl-3-propyl-1H-pyrazole-4-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding